Cas no 2210242-58-1 ((E)-3-(4-methoxyphenyl)-1-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)prop-2-en-1-one)

• Product Name: (E)-3-(4-methoxyphenyl)-1-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)prop-2-en-1-one
• CAS No: 2210242-58-1
• MF: C₂₂H₂₁N₃O₃
• MW: 375.420445203781
• CID: 5337903
• Update Time: 2025-06-10

(E)-3-(4-methoxyphenyl)-1-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-methoxyphenyl)-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]prop-2-en-1-one
• (E)-3-(4-methoxyphenyl)-1-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)prop-2-en-1-one
• (E)-3-(4-methoxyphenyl)-1-(3-quinoxalin-2-yloxypyrrolidin-1-yl)prop-2-en-1-one

• Inchi： 1S/C22H21N3O3/c1-27-17-9-6-16(7-10-17)8-11-22(26)25-13-12-18(15-25)28-21-14-23-19-4-2-3-5-20(19)24-21/h2-11,14,18H,12-13,15H2,1H3/b11-8+
• InChI Key： ZEKHUGPDKHVVRK-DHZHZOJOSA-N
• SMILES： O(C1C=NC2C=CC=CC=2N=1)C1CN(C(/C=C/C2C=CC(=CC=2)OC)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 547
• XLogP3: 3.3
• Topological Polar Surface Area: 64.599

Additional information on (E)-3-(4-methoxyphenyl)-1-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)prop-2-en-1-one

Chemical Profile of (E)-3-(4-methoxyphenyl)-1-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)prop-2-en-1-one and CAS No 2210242-58-1

The compound with the CAS number 2210242-58-1 is a sophisticated organic molecule belonging to the class of heterocyclic compounds. Its systematic name, (E)-3-(4-methoxyphenyl)-1-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)prop-2-en-1-one, provides a detailed insight into its structural framework. This compound is characterized by its dual aromatic and heterocyclic moieties, which contribute to its unique chemical properties and potential biological activities. The presence of a methoxy group at the 4-position of the phenyl ring and the linkage between a pyrrolidine ring and a quinoxaline moiety through an oxygen atom are key structural features that influence its reactivity and interactions with biological targets.

In recent years, there has been growing interest in the development of molecules that incorporate multiple heterocyclic systems, as these structures often exhibit enhanced binding affinity and selectivity towards biological receptors. The compound in question combines a pyrrolidine ring, known for its role in various pharmacophores, with a quinoxaline derivative, which has shown promise in different therapeutic areas. This combination not only enhances the molecular complexity but also opens up possibilities for diverse biological applications. The (E)-configuration of the prop-2-enone moiety suggests a specific spatial arrangement of atoms, which can be crucial for interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The structural motif, particularly the quinoxaline-pyrrolidine connection, has been explored in several research studies for its ability to modulate enzyme activity and receptor binding. For instance, derivatives of quinoxaline have been investigated for their antimicrobial and anticancer properties, while pyrrolidine derivatives are commonly found in drugs targeting neurological disorders. The methoxyphenyl group further extends the pharmacological profile by introducing hydrophobic interactions and electronic effects that can fine-tune binding properties.

Current research in medicinal chemistry emphasizes the importance of rational drug design, where structural features are carefully manipulated to optimize biological activity. The compound with CAS number 2210242-58-1 exemplifies this approach, as it integrates multiple functional groups that can interact synergistically with biological targets. The oxygen atom linking the pyrrolidine and quinoxaline rings not only provides a stable scaffold but also creates a potential site for hydrogen bonding or other forms of interaction with biological partners. This design principle is particularly relevant in the development of small molecule inhibitors or agonists.

Furthermore, the presence of an (E)-alkene configuration suggests that stereochemistry plays a significant role in the compound's behavior. In many cases, small changes in stereochemistry can lead to dramatic differences in potency and selectivity. This underscores the need for precise synthetic methodologies to achieve the desired stereochemical outcome. Advanced techniques in organic synthesis have enabled chemists to construct such complex molecules with high fidelity, allowing for more targeted investigations into their biological properties.

From a synthetic perspective, constructing (E)-3-(4-methoxyphenyl)-1-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)prop-2-en-1-one involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps include the formation of the quinoxaline-pyrrolidine bond, which may involve nucleophilic substitution or condensation reactions depending on the synthetic route. The introduction of the methoxyphenyl group typically follows standard aromatic substitution reactions or metal-catalyzed coupling reactions. Finally, achieving the (E)-configuration of the prop-2-enone moiety often requires careful control over reaction conditions or stereocontrol strategies such as chiral auxiliaries or catalysts.

In terms of potential applications, this compound could serve as a precursor for more complex derivatives designed to interact with specific biological pathways. For example, modifications at the phenyl ring might enhance solubility or metabolic stability, while changes at the pyrrolidine or quinoxaline moieties could improve binding affinity to target proteins or enzymes. Such modifications are guided by computational modeling and experimental data from preliminary assays. High-throughput screening techniques can also be employed to rapidly assess the activity of various derivatives against relevant biological targets.

The integration of computational methods into drug discovery has significantly accelerated the process of identifying promising candidates like this one. Molecular docking simulations can predict how different parts of the molecule will interact with target proteins based on known structures or homology models. These predictions help chemists prioritize which derivatives to synthesize next by providing insights into potential binding modes and energetics. Additionally, quantum mechanical calculations can provide detailed information about electronic distributions and charge densities within the molecule, which are critical for understanding its reactivity.

Another important consideration is how this compound might be evaluated in vitro and in vivo. Initial assessments often involve testing against isolated enzymes or cell lines to determine if it modulates specific biochemical pathways. If promising results are obtained in these assays, further studies might explore its effects on animal models to assess efficacy and toxicity profiles before moving towards clinical trials if applicable. Such comprehensive evaluation ensures that only compounds with genuine therapeutic potential proceed further along the development pipeline.

In conclusion, (E)-3-(4-methoxyphenyl)-1-(3-(quinoxalin-2-yloxy)pyrrolidin-1-yl)prop-2-en-1-one represents an intriguing example of how complex molecular architectures can be designed for pharmaceutical applications through careful consideration of structural features such as heterocyclic systems and functional groups like methoxyphenyl moieties linked via oxygen atoms between pyrrolidine rings and quinoxalines.CAS No 2210242-58-1 identifies this unique compound within chemical databases while highlighting its distinct structural identity among other organic molecules studied today.